Cas no 2248200-58-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate
• CAS No: 2248200-58-8
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 6371294
• PubChem ID: 165719089
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248200-58-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1r,4r)-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate
• EN300-6515926
• EN300-6515747
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate

• Inchi： 1S/C18H19NO4/c1-17(2)11-7-9-18(17,10-8-11)16(22)23-19-14(20)12-5-3-4-6-13(12)15(19)21/h3-6,11H,7-10H2,1-2H3
• InChI Key： XNMRKJNJKFLEJF-UHFFFAOYSA-N
• SMILES： O(C(C12CCC(CC1)C2(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2248200-58-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2248200-58-8) is a specialized organic molecule with a unique structural framework. Its molecular architecture combines a 1,3-dioxo-isoindoline moiety with a 7,7-dimethylbicyclo[2.2.1]heptane (commonly known as camphor) derivative, making it a subject of interest in pharmaceutical and material science research. This hybrid structure offers potential applications in drug delivery systems, polymer chemistry, and as an intermediate in synthetic organic chemistry.

Recent trends in scientific literature highlight the growing demand for isoindoline-1,3-dione derivatives due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the camphor-based segment of this compound, which may enhance bioavailability and stability in formulations. The CAS No. 2248200-58-8 has been referenced in studies exploring novel biodegradable polymers, aligning with the global push for sustainable materials. Its bicyclic framework could contribute to rigidity in polymer backbones while maintaining biocompatibility.

From a synthetic perspective, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group serves as a valuable protecting group or ligand anchor in catalytic systems. The 7,7-dimethylbicyclo[2.2.1]heptane portion introduces steric hindrance, which can be exploited for chiral induction in asymmetric synthesis. This dual functionality positions the compound as a potential candidate for developing green chemistry methodologies, addressing current industry demands for environmentally friendly processes.

The physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate warrant detailed discussion. Preliminary data suggests moderate solubility in organic solvents like dichloromethane and tetrahydrofuran, with limited aqueous solubility – a characteristic that may be optimized through salt formation or prodrug strategies. Its melting point and stability profile make it suitable for various formulation technologies, particularly in controlled-release systems where the camphor moiety could modulate release kinetics.

In the context of drug discovery, this compound's structural features resemble known pharmacophores for protease inhibition and receptor modulation. The isoindoline-1,3-dione core is recognized in literature as a privileged scaffold for kinase inhibitors, while the bicyclo[2.2.1]heptane system may contribute to blood-brain barrier penetration. These attributes have sparked interest in its potential as a central nervous system (CNS) active agent, though extensive pharmacological evaluation would be required.

Industrial applications of CAS No. 2248200-58-8 extend beyond pharmaceuticals. The compound's rigid structure and functional groups make it a candidate for advanced material science applications, particularly in the development of high-performance polymers with specific thermal and mechanical properties. Its potential use in liquid crystal formulations and organic electronics is being explored, given the growing market for flexible displays and wearable technologies.

Analytical characterization of this compound typically involves HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. Recent advancements in computational chemistry have enabled more efficient prediction of its physicochemical parameters and potential metabolic pathways, reducing development timelines for potential applications.

Regulatory considerations for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate are currently under evaluation as research progresses. While not classified as hazardous under standard protocols, proper laboratory handling procedures should be followed. The compound's environmental fate and biodegradation profile represent important areas for future study, particularly in light of increasing green chemistry regulations.

The synthesis of this compound typically involves esterification reactions between the corresponding isoindoline-1,3-dione derivative and 7,7-dimethylbicyclo[2.2.1]heptane-1-carbonyl chloride. Recent publications have explored catalytic methods to improve yield and reduce byproducts, reflecting the chemical industry's focus on atom economy and process intensification.

Future research directions for CAS No. 2248200-58-8 may include investigation of its supramolecular chemistry properties, potential as a metal-organic framework (MOF) building block, or exploration of its biological activity through high-throughput screening. The compound's unique structural features position it as a valuable tool for addressing current challenges in medicinal chemistry and materials engineering.